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Compound of Interest

Compound Name: 4-Bromo-3-ethylisoxazol-5-amine
CAS No.: 166964-38-1
Cat. No.: B3245222

Get Quote

Executive Summary & Compound Identification

Objective: This guide defines the critical safety and logistical protocols for the containment,
transport, and final disposal of 4-Bromo-3-ethylisoxazol-5-amine. Due to its halogenated
heteroaromatic structure, this compound requires strict segregation from general organic waste
to prevent the formation of toxic byproducts (dioxins/furans) during non-specialized

incineration.[1]

Compound Profile:
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Property Specification

Chemical Name 4-Bromo-3-ethylisoxazol-5-amine
CAS Number 166964-38-1

Molecular Formula CsH7BrN20

Molecular Weight 191.03 g/mol

Physical State Solid (Crystalline powder)

Primary Hazard Class Irritant / Acute Toxicant (Halogenated)

| Waste Stream Code | Halogenated Organic (RCRA Non-Specific Source) |[1][2]

Hazard Characterization (GHS)

Note: While specific toxicological data for the ethyl variant is limited, protocols are derived from
the homologous methyl analog (CAS 33084-49-0) to ensure maximum safety margins.[1]

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1]

Skin/Eye Corrosion: Category 2 (Causes serious irritation).[1][3][4]

Specific Target Organ Toxicity (STOT-SE): Category 3 (Respiratory irritation).[1]

Combustion Hazards: Thermal decomposition releases Hydrogen Bromide (HBr), Nitrogen
Oxides (NOx), and Carbon Monoxide.[1]

Pre-Disposal: Segregation & Packaging

Core Directive: Never mix this compound with non-halogenated solvents (e.g., Acetone,
Methanol) or strong oxidizers.[1]

Step-by-Step Segregation Protocol

e Solids (Pure Substance):

o Collect in a dedicated wide-mouth HDPE (High-Density Polyethylene) or amber glass jar.
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o Labeling: Must be tagged "Solid Waste - Halogenated Toxic."[1]

e Solutions (Reaction Mixtures):

o If dissolved in halogenated solvents (DCM, Chloroform): Combine in Halogenated Waste
carboy.[1]

o If dissolved in non-halogenated solvents (Ethyl Acetate, DMF): Segregate separately as
"Halogenated-Contaminated Flammable Waste."[1] Do not dilute into bulk non-
halogenated streams.[1]

e Contaminated Consumables:

o Gloves, weigh boats, and paper towels must be double-bagged in clear polyethylene bags
and tagged as hazardous solid waste.[1]

Disposal Methodology

The only acceptable final disposal method for 4-Bromo-3-ethylisoxazol-5-amine is High-
Temperature Incineration with Acid Gas Scrubbing.[1]

Authorized Procedure (Incineration)

e Mechanism: Combustion at >1000°C ensures destruction of the isoxazole ring.[1]

e Scrubbing: Essential to neutralize HBr gas generated from the bromine substituent.[1]

e Prohibited Methods:
o Drain Disposal: Strictly prohibited.[1] Toxic to aquatic life and resistant to hydrolysis.[1]
o Evaporation: Prohibited due to respiratory irritation risks.[1]

o Bleach/Oxidation: Do NOT treat with bleach.[1] Reaction with hypochlorite can generate
brominated chloramines (highly toxic).[1]

Emergency Spill Response Workflow
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Immediate Action: Evacuate the immediate area if dust is airborne.[1] Don PPE (Nitrile gloves,
N95/P100 respirator, safety goggles).[1]

Spill Detected

Assess State:
Solid vs. Solution

Solid Spill Solution Spill
Cover with wet paper towel Absorb with Vermiculite
to suppress dust or Chem-Sorb pads

Double Bag Waste
Label: 'Halogenated Debris'

Wash Area with Soap/Water
(Collect Rinsate)

Click to download full resolution via product page

Figure 1: Decision matrix for immediate spill response, prioritizing dust suppression and

containment.

Waste Management Workflow

This diagram outlines the lifecycle of the chemical from bench to final destruction.[1]

Tag & Seal | satellite Accumulation Request EHS Pickup Transport Incineration
>

Waste Generation Identi
(Secondary Containment) (Manifesting) (>1000°C + Scrubber)
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© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.bldpharm.com/products/33084-49-0.html
https://www.bldpharm.com/products/33084-49-0.html
https://www.benchchem.com/product/b3245222/docs?utm_src=pdf-body-img#operational-guide-disposal-of-4-bromo-3-ethylisoxazol-5-amine
https://www.bldpharm.com/products/33084-49-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3245222?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Figure 2: Cradle-to-grave waste management lifecycle for halogenated heteroaromatics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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